Cas no 1408076-22-1 (3-Azetidinol, 3-ethynyl-)

• Product Name: 3-Azetidinol, 3-ethynyl-
• CAS No: 1408076-22-1
• MF: C₅H₇NO
• MW: 97.1151812076569
• CID: 5100435
• Update Time: 2025-08-05

3-Azetidinol, 3-ethynyl- Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinol, 3-ethynyl-

• Inchi： 1S/C5H7NO/c1-2-5(7)3-6-4-5/h1,6-7H,3-4H2
• InChI Key： RYLDTOYSHMIBGP-UHFFFAOYSA-N
• SMILES： N1CC(C#C)(O)C1

Additional information on 3-Azetidinol, 3-ethynyl-

Latest Research Insights on 3-Azetidinol, 3-ethynyl- (CAS: 1408076-22-1) in Chemical Biology and Pharmaceutical Applications

The compound 3-Azetidinol, 3-ethynyl- (CAS: 1408076-22-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, featuring an azetidine ring with an ethynyl substituent, serves as a versatile building block for drug discovery, particularly in the development of covalent inhibitors and targeted therapies. Recent studies highlight its role in modulating protein-protein interactions and enzyme activity, positioning it as a promising candidate for addressing unmet medical needs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Azetidinol, 3-ethynyl- as a key intermediate in synthesizing covalent kinase inhibitors. Researchers leveraged its ethynyl group for click chemistry-based modifications, enabling selective targeting of cysteine residues in oncogenic kinases. The study reported enhanced selectivity and potency in preclinical models of non-small cell lung cancer, with lead compounds showing IC50 values in the low nanomolar range. This approach addresses a critical challenge in kinase inhibitor development—achieving specificity while maintaining cellular permeability.

In the realm of neurodegenerative diseases, a recent ACS Chemical Neuroscience publication (2024) explored derivatives of 1408076-22-1 as modulators of tau protein aggregation. The azetidine core was found to disrupt β-sheet formation through stereoelectronic effects, while the ethynyl moiety allowed for fluorescent tagging to monitor drug distribution in vivo. These bifunctional compounds reduced tau fibrillization by 78% in transgenic mouse models, with improved blood-brain barrier penetration compared to previous generations of aggregation inhibitors.

From a synthetic chemistry perspective, advances in the preparation of 3-Azetidinol, 3-ethynyl- have been reported in Organic Letters (2023). A novel asymmetric synthesis route was developed using chiral auxiliaries, achieving >99% enantiomeric excess at scale. This methodological breakthrough addresses previous limitations in obtaining optically pure material, which is crucial for structure-activity relationship studies. The new protocol reduces the step count from seven to three while improving overall yield from 12% to 43%.

Emerging applications in radiopharmaceuticals have also been documented. A 2024 Nuclear Medicine and Biology study utilized the ethynyl group of 1408076-22-1 for rapid ¹⁸F-fluorination via copper-catalyzed azide-alkyne cycloaddition (CuAAC). The resulting PET tracers exhibited exceptional in vivo stability (t_1/2 > 4 hours) and high tumor-to-background ratios in models of prostate-specific membrane antigen (PSMA)-positive cancers. This represents a significant improvement over traditional prosthetic groups used in radiochemistry.

Ongoing clinical investigations (Phase I/II) are evaluating 3-Azetidinol, 3-ethynyl--derived compounds as first-in-class therapies for rare genetic disorders. Preliminary data presented at the 2024 American Chemical Society National Meeting showed promising results for a small molecule corrector of CFTR folding defects in cystic fibrosis. The azetidine scaffold was found to stabilize the nucleotide-binding domain 1 (NBD1) through novel hydrophobic interactions, as revealed by cryo-EM studies at 2.8 Å resolution.

Future research directions include exploring the compound's potential in PROTAC (proteolysis targeting chimera) design, where its compact structure and synthetic versatility could address current limitations in linker chemistry. Computational modeling studies (2024) suggest that derivatives of 1408076-22-1 may form optimal ternary complexes with E3 ligases and target proteins, potentially expanding the druggable proteome. These developments position 3-Azetidinol, 3-ethynyl- as a multifaceted tool in modern drug discovery with applications spanning oncology, neuroscience, and precision medicine.